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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis route for strontium bromide monohydrate
(SrBrz-H20) from strontium bromide hexahydrate (SrBr2-6H20). This process is of significant
interest for various applications, including pharmaceuticals and materials science, where
precise control over hydration state is critical. This document provides a comprehensive
overview of the underlying principles, detailed experimental protocols, and relevant
characterization data.

Introduction

Strontium bromide is a salt with the chemical formula SrBr-. It readily forms hydrates, with the
hexahydrate (SrBr2:6H20) being a common commercially available form. For many advanced
applications, the monohydrate (SrBr2-Hz20) is the desired compound due to its specific physical
and chemical properties. The synthesis of the monohydrate from the hexahydrate is achieved
through a controlled thermal dehydration process. This guide outlines the methodology for this
conversion, emphasizing procedural details and data presentation for reproducibility.

Physicochemical Properties

A clear understanding of the properties of both the starting material and the target compound is
essential for successful synthesis and characterization.
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Strontium Bromide

Strontium Bromide

Strontium Bromide

Property
Hexahydrate Monohydrate (Anhydrous)
Chemical Formula SrBrz:6H20 SrBrz-H20 SrBr2
Molar Mass 355.53 g/mol [1] 265.44 g/mol 247.43 g/mol [1]
White crystalline ] ) ) Colorless, transparent
Appearance White crystalline solid
powder[1] crystals[2]
Density 2.386 g/cm3[1] Not readily available 4.216 g/cm?3[1]
CAS Number 7789-53-9[3] 14519-13-2[4] 10476-81-0
- Soluble in water and ) Soluble in water and
Solubility Soluble in water

alcohol[2]

alcohol[2]

Synthesis Route: Thermal Dehydration

The conversion of strontium bromide hexahydrate to its monohydrate is a solid-state

dehydration reaction. This process involves the removal of five water molecules of

crystallization by heating.[1]

Reaction:

SrBr2-6H20(s) + Heat — SrBrz-H20(s) + 5H20(Q)

The reaction is typically carried out in a controlled temperature environment, such as a

laboratory oven or furnace. The temperature must be carefully controlled to prevent the

formation of the anhydrous form, which occurs at higher temperatures.[1] Research indicates

that the hexahydrate decomposes to the monohydrate at temperatures around 60-70°C.[3][5]

Further heating to 180°C will result in the anhydrous form.[1][6]

Caption: Thermal dehydration pathway of Strontium Bromide Hydrates.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the laboratory-scale synthesis of

strontium bromide monohydrate.
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Materials:

e Strontium bromide hexahydrate (SrBrz-6H20)

e Drying oven or furnace with temperature control

o Shallow, heat-resistant glass or ceramic dish (e.g., evaporating dish)

e Spatula

e Analytical balance

e Desiccator

Procedure:

o Sample Preparation: Weigh a clean, dry evaporating dish. Record the mass.

e Add a known mass of strontium bromide hexahydrate to the evaporating dish. Spread the
solid in a thin, even layer to maximize the surface area exposed to heat.

o Dehydration: Place the evaporating dish containing the strontium bromide hexahydrate into a
preheated oven or furnace set to a temperature between 60°C and 70°C.

¢ Monitoring the Reaction: Heat the sample for several hours. The progress of the dehydration
can be monitored by periodically removing the dish from the oven (placing it in a desiccator
to cool to room temperature to prevent moisture reabsorption) and weighing it. The mass will
decrease as water is driven off.

o Completion: The reaction is complete when the mass of the sample becomes constant,
indicating that all five water molecules have been removed to form the monohydrate. The
theoretical mass loss can be calculated to confirm the conversion.

o Storage: Once the dehydration is complete, cool the strontium bromide monohydrate in a
desiccator to prevent rehydration from atmospheric moisture. Store the final product in a
tightly sealed container in a dry environment.

Caption: Experimental workflow for the synthesis of SrBr2-Hz0.
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Data Presentation and Characterization

Quantitative data is crucial for verifying the successful synthesis of strontium bromide
monohydrate.

Table 2: Theoretical Mass Loss Calculation

Mass of Water
Moles of Water

Molar Mass ( Lost per Mole Theoretical
Compound Lost per Mole
g/mol ) of SrBr2:6H20 Mass Loss (%)
of SrBr2:6H20
(9)
SrBr2:6H20 355.53 5 90.08 25.34%

Characterization:

To confirm the identity and purity of the synthesized strontium bromide monohydrate, the
following analytical techniques are recommended:

o Thermogravimetric Analysis (TGA): TGA can be used to precisely determine the water
content and the dehydration temperatures. The TGA curve of the hexahydrate would show a
distinct mass loss step corresponding to the removal of five water molecules in the 60-100°C
range.

» X-Ray Diffraction (XRD): XRD analysis can confirm the crystal structure of the resulting
monohydrate and ensure that it is free from the hexahydrate or anhydrous forms.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to observe changes in the
vibrational modes of the water molecules, distinguishing between the hexahydrate and
monohydrate forms.

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

e Handle strontium bromide in a well-ventilated area.
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» Avoid inhalation of the powder.

o Refer to the Safety Data Sheet (SDS) for strontium bromide for detailed safety information.

Conclusion

The synthesis of strontium bromide monohydrate from its hexahydrate is a straightforward
and reproducible process based on controlled thermal dehydration. By following the detailed
protocol and utilizing appropriate characterization techniques, researchers can reliably produce
high-purity strontium bromide monohydrate for a variety of scientific and developmental
applications. Careful control of temperature and monitoring of mass loss are key to achieving
the desired product while avoiding the formation of the anhydrous salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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